Cas no 505-23-7 (1,3-Dithiane)

1,3-dithiane is a protected formaldehyde anion equivalent that can be used as a useful marker synthon. 1,3-dithiane is a sulfur-containing Maillard reaction product (MRPs) found in cooked beef extract. 1,3-dithiane has an effective mutagenic effect on Salmonella typhimurium TA98 and TA100

1,3-Dithiane structure

Product Name:1,3-Dithiane

CAS No:505-23-7

Molecular Formula:C₄H₈S₂

Molecular Weight:120.2363

MDL:MFCD00006654

CID:37866

PubChem ID:10451

1,3-Dithiane Properties

Names and Identifiers

- 1,3-Dithiane
- m-Dithiane
- 1,3-Dithiacyclohexane
- dithiane-1,3
- 1,3-Dithian
- [1,3]Dithiane
- 1.3-Dithiane
- 1,3-dihtiane
- 1,3-dithaine
- 1,3-Dithane
- META-DITHIANE
- Dithiane-1,3 [French]
- WQADWIOXOXRPLN-UHFFFAOYSA-N
- 63527N060G
- m-Dithiane, 8CI
- 1,3 dithiocyclohexane
- KSC269Q8N
- NSC157830
- SBB061220
- RP19388
- TRA0002953
- SY014
- EN300-97695
- NSC-157830
- PD158227
- CS-W001189
- MFCD00006654
- NS00032071
- AS-54491
- InChI=1/C4H8S2/c1-2-5-4-6-3-1/h1-4H
- SCHEMBL27723
- PB47614
- S10678
- AKOS015856616
- UNII-63527N060G
- 505-23-7
- EINECS 208-006-7
- 1,3-Dithiane, 97%
- FT-0606727
- DTXSID40198516
- A828148
- CCRIS 6777
- W-105954
- NSC 157830
- Q27120823
- SY014110
- AI3-62288
- CHEBI:47845
- C4H8S2
- HY-W001189
- D0119
- 1,3-Dithiane,98%
- mDithiane
- Dithiane1,3
- 1,3Dithiacyclohexane
- DTXCID00121007
- MDL： MFCD00006654
- InChIKey： WQADWIOXOXRPLN-UHFFFAOYSA-N
- Inchi： 1S/C4H8S2/c1-2-5-4-6-3-1/h1-4H2
- SMILES： S1C([H])([H])SC([H])([H])C([H])([H])C1([H])[H]
- BRN： 102534

Computed Properties

Exact Mass: 120.006743g/mol
Surface Charge: 0
XLogP3: 1.8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 120.006743g/mol
Monoisotopic Mass: 120.006743g/mol
Topological Polar Surface Area: 50.6Å²
Heavy Atom Count: 6
Complexity: 32.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.81400
PSA: 50.60000
Refractive Index: 1.5981 (estimate)
Water Partition Coefficient: Soluble in benzene, ether, chloroform and terahydrofuran. Slightly soluble in water.
Boiling Point: 208°C(lit.)
Melting Point: 52.0 to 55.0 deg-C
Flash Point: Fahrenheit: 194 ° f
Celsius: 90 ° c
FEMA: 3415
Color/Form: Yellowish needle like crystal, easy to absorb moisture.
Solubility: Soluble in benzene, ether, chloroform, tetrahydrofuran; Slightly soluble in water.
Sensitiveness: Hygroscopic
pka: 31(at 25℃)
Density: 1.062 (estimate)

1,3-Dithiane Security Information

RTECS：JO5070000
WGK Germany：3
Safety Term：4.1
Safety Instruction： S22-S24/25
Packing Group：III
Packing Group：III
Risk Phrases：R20/21/22
Hazard Level：4.1
Hazardous Material transportation number：UN 1325 4.1/PG 2
Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
PackingGroup：III
Risk Phrases： 20/21/22
HazardClass：4.1
FLUKA BRAND F CODES：13

1,3-Dithiane Customs Data

HS CODE：29349990
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dithiane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I9J5-1g	1,3-Dithiane	505-23-7	98%	1g	$5.00	2024-05-01
A2B Chem LLC	AI51361-1g	1,3-Dithiane	505-23-7	98%	1g	$5.00	2024-04-19
Aaron	AR00I9RH-1g	1,3-Dithiane	505-23-7	98%	1g	$4.00	2025-02-28
abcr	AB129074-5 g	1,3-Dithiane, 98%; .	505-23-7	98%	5 g	€78.80	2023-07-20
Ambeed	A684474-1g	1,3-Dithiane	505-23-7	98%	1g	$6.0	2024-08-02
Apollo Scientific	OR51910-5g	1,3-Dithiane	505-23-7	98%	5g	£38.00	2023-09-02
ChemScence	CS-W001189-25g	1,3-Dithiane	505-23-7	≥98.0%	25g	$52.0	2022-04-27
Enamine	EN300-97695-0.05g	1,3-dithiane	505-23-7	95%	0.05g	$19.0	2024-05-21
MedChemExpress	HY-W001189-500mg	1,3-Dithiane	505-23-7	≥98.0%	500mg	￥500	2023-09-01
TRC	D494083-50mg	1,3-Dithiane	505-23-7		50mg	$ 50.00	2022-06-05

1,3-Dithiane Suppliers

Hubei Baidu Chemistry Co.,Ltd.

Audited Supplier

(CAS:505-23-7)

MR./MRS.:PENG XING

Phone:18871490324

Email:1400878899@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:505-23-7)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:505-23-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,3-Dithiane Related Literature

1. Synthetic studies toward the kempane diterpenes. Construction of a key tricyclic intermediate

Guanglin Bao,Liang Zhao,D. Jean Burnell Org. Biomol. Chem. 2005 3 3576
2. Synthetic studies toward the kempane diterpenes. Construction of a key tricyclic intermediate

Guanglin Bao,Liang Zhao,D. Jean Burnell Org. Biomol. Chem. 2005 3 3576
3. 2,2′-Ethylenebis(1,3-dithiane) as a polydentate μ2-, μ4- and μ5-assembling ligand for the construction of sulphur-rich Cu(i), Hg(ii) and heterometallic Cu(i)/Hg(ii) coordination polymers featuring uncommon network architectures

Lydie Viau,Michael Knorr,Lena Knauer,Lukas Brieger,Carsten Strohmann Dalton Trans. 2022 51 7581
4. Supermolecular coordination isomers: synthesis and crystal structures of four new one-dimensional copper(i) coordination polymers with 1,3-dithiane

Jacqueline M. Knaust,Steven W. Keller CrystEngComm 2003 5 459
5. Synthetic approaches to the C11–C27 fragments of bryostatins

Anthony P. Green,Simon Hardy,Eric J. Thomas Org. Biomol. Chem. 2017 15 9475
6. Calorimetric and computational study of sulfur-containing six-membered rings

Eusebio Juaristi,Rafael Notario,María Victoria Roux Chem. Soc. Rev. 2005 34 347
7. Asymmetric oxidation of 1,3-dithianes to 1,3-dithiane 1-oxides

Yoshihiko Watanabe,Yohjiro Ohno,Yoshio Ueno,Takeshi Toru J. Chem. Soc. Perkin Trans. 1 1998 1087
8. New organolanthanide complexes containing a σ-bonded 1,3-dithiane. Crystal structures of [M(C5H4But)2(C4H7S2-1,3)]·LiCl·2thf (M = Lu or Y; thf = tetrahydrofuran)

Sergei A. Vinogradov,Alexander E. Mistrukov,Irina P. Beletskaya J. Chem. Soc. Dalton Trans. 1995 2679
9. Bridging mode flexibility of 1,3-dithiacyclohexane in silver(i) co-ordination polymers

Lee Brammer,Colin S. Rodger,Alexander J. Blake,Neil R. Brooks,Neil R. Champness,John W. Cunningham,Peter Hubberstey,Simon J. Teat,Claire Wilson,Martin Schr?der J. Chem. Soc. Dalton Trans. 2002 4134
10. Counterattack reagent: hexamethyldisilane in a direct synthesis of ketene dithioacetals and 2-trimethylsilyl-1,3-dithiane derivatives from 1,3-dithiane

Jih Ru Hwu,Taekyo Lee,Bryant A. Gilbert J. Chem. Soc. Perkin Trans. 1 1992 3219

Related Categories

Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

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Recommended suppliers

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Purity:99.9%

Quantity:200kg

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Amadis Chemical Company Limited

(CAS:505-23-7)1,3-Dithiane

Purity:99%

Quantity:500g

Price($):548.0

Cas no 505-23-7 (1,3-Dithiane)

1,3-Dithiane Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,3-Dithiane Security Information

1,3-Dithiane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,3-Dithiane Pricemore >>

1,3-Dithiane Suppliers

1,3-Dithiane Related Literature

Related Categories

505-23-7 (1,3-Dithiane) Related Products